Cas no 1379834-29-3 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoropyridin-3-yl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoropyridin-3-yl)propanoic acid
• CAS No: 1379834-29-3
• MF: C₂₃H₁₉FN₂O₄
• MW: 406.406369447708
• CID: 5981911
• PubChem ID: 165932318
• Update Time: 2025-06-11

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoropyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoropyridin-3-yl)propanoic acid
• EN300-12615500
• 1379834-29-3
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-fluoropyridin-3-yl)propanoic acid

• Inchi： 1S/C23H19FN2O4/c24-21-14(6-5-11-25-21)12-20(22(27)28)26-23(29)30-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-11,19-20H,12-13H2,(H,26,29)(H,27,28)
• InChI Key： RGCGGXNPGWWINN-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 406.13288525g/mol
• Monoisotopic Mass: 406.13288525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoropyridin-3-yl)propanoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoropyridin-3-yl)propanoic acid (CAS No. 1379834-29-3)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoropyridin-3-yl)propanoic acid, identified by its CAS number 1379834-29-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both fluorenylmethoxycarbonyl (Fmoc) and fluoropyridine moieties, which contribute to its unique structural and functional properties. The Fmoc group is widely recognized in peptide synthesis as an amino protecting group, while the fluoropyridine moiety introduces additional electronic and steric features that can modulate biological activity.

The structural composition of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoropyridin-3-yl)propanoic acid suggests potential applications in the development of novel therapeutic agents. The presence of the Fmoc moiety indicates that this compound could serve as a precursor in peptide coupling reactions, where it acts as an intermediate for the synthesis of more complex peptidomimetics. Additionally, the fluoropyridine substituent may enhance binding affinity to biological targets, making it a valuable scaffold for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. Fluoropyridines, in particular, have been extensively studied for their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties of small-molecule drugs. For instance, studies have demonstrated that fluorine atoms can influence electronic distributions in molecules, leading to enhanced interactions with biological receptors. This phenomenon has been leveraged in the development of kinase inhibitors, antiviral agents, and anticancer drugs.

In the context of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoropyridin-3-yl)propanoic acid, the combination of the fluorenylmethoxycarbonyl group and the fluoropyridine moiety may confer multiple advantages in drug design. The Fmoc group provides a stable protecting group for further chemical modifications, while the fluoropyridine segment offers opportunities for optimizing pharmacological profiles. Such features make this compound a promising candidate for further exploration in medicinal chemistry.

One area where this compound shows particular promise is in the development of targeted therapies for cancer. Cancer research has increasingly focused on identifying small molecules that can selectively inhibit aberrant signaling pathways involved in tumor growth and progression. Fluoropyridines have been shown to exhibit potent activity against various cancer-related targets, including kinases and transcription factors. The structural features of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoropyridin-3-yl)propanoic acid suggest that it could be modified to target specific oncogenic pathways, potentially leading to the discovery of novel anticancer agents.

Another emerging application of this compound is in the field of neurodegenerative diseases. Neurological disorders such as Alzheimer's disease and Parkinson's disease are characterized by protein misfolding and aggregation. Small molecules that can modulate protein folding or inhibit aggregation have been explored as potential therapeutics. The fluoropyridine moiety in 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoropyridin-3-yl)propanoic acid could interact with amyloid-beta plaques or alpha-synuclein aggregates, offering a new approach to treating these conditions.

The synthesis of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoropyridin-3-yl)propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the Fmoc group typically involves carboxylation reactions followed by protection with an Fmoc moiety. Subsequent functionalization with the fluoropyridine segment may involve nucleophilic substitution or cross-coupling reactions depending on the synthetic strategy employed.

Recent studies have also explored computational methods to predict and optimize the properties of such compounds. Molecular modeling techniques can be used to evaluate how 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoropyridin-3-y l)propanoic acid interacts with biological targets at the atomic level. These simulations can guide experimental design by identifying key structural features that enhance binding affinity or selectivity.

In conclusion, 2-{(9H-fluoren -9 -y lmethoxycarbonyl}amino)-3-(2-fl uoropy ridin -3 -y l)propanoic acid (CAS No. 1379834 -29 -3) represents a promising scaffold for drug discovery with applications ranging from cancer therapy to neurodegenerative diseases. Its unique structural features, including the fluorenylmethoxycarbonyl and fluoropyridine moieties, offer multiple opportunities for further exploration and development. As research continues to uncover new therapeutic targets and strategies, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.